Cas no 103980-44-5 (Ceftiofur hydrochloride)

• Product Name: Ceftiofur hydrochloride
• CAS No: 103980-44-5
• MF: C₁₉H₁₈ClN₅O₇S₃
• MW: 560.023519039154
• MDL: MFCD04038020
• CID: 62434
• PubChem ID: 9937686
• Update Time: 2026-03-02

Ceftiofur hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ceftiofur hydrochloride
• CEFTIOFUR HCL
• (6r-(6alpha,7beta(z))-7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrochloride
• U-67279A
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-[[(2-furanylcarbonyl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo, monohydrochloride, (6R,7R)
• U 64279A
• (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((furan-2-carbonyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrochloride
• Excenel RTU
• Unii-6822A07436
• Ceftiofur hydrochlor
• -3-(((furan-2-carbonyl)
• -8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrochloride
• N-(4-cyano-3-(trifluoroMethyl)phenyl)-3-(4-fluorobenzenesulfonyl)-2,2-diMethylpropanaMide
• Excenel
• Ceftiofur Hydrochloride [USAN]
• U 67279A
• 6822A07436
• C19H17N5O7S3.HCl
• Ceftiofur hydrochloride (USAN)
• Excenel hydrochloride
• Ceftiofur-hydrochloride
• PubChem13660
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-
• (6R,7R)-3-[(furan-2-carbonylsulfanyl)methyl]-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrochloride
• Spectramast DC Sterile Suspension
• SpectramastDC
• D03430
• CEFTIOFUR HYDROCHLORIDE [USP-RS]
• Ceftiofur monohydrochloride
• AKOS037653220
• N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2,2-dimethylpropanamide
• CEFTIOFUR HYDROCHLORIDE (USP-RS)
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-3-(((2-FURANYLCARBONYL)THIO)METHYL)-8-OXO-, MONOHYDROCHLORIDE, (6R-(6.ALPHA.,7.BETA.(Z)))-
• 103980-44-5
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrochloride
• CEFTIOFUR HYDROCHLORIDE [MART.]
• NSC 759845
• Excede
• Spectramast LC Sterile Suspension
• CS-W019858
• NSC-759845
• EXCENEL RTU EZ
• U-64279A
• J-001081
• CHEMBL2106486
• Cefenil RTU
• AKOS015920153
• J-523051
• HY-B0026
• CEFTIOFUR MONOHYDROCHLORIDE [MI]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-, monohydrochloride, (6R-(6alpha,7beta(Z)))-
• Ceftiofur, HCl
• CEFTIOFUR HYDROCHLORIDE (USP MONOGRAPH)
• CEFTIOFUR HYDROCHLORIDE (MART.)
• SCHEMBL203568
• GS-3560
• CEFTIOFUR HYDROCHLORIDE [GREEN BOOK]
• Ceftiofur (Hydrochloride)
• Ceftiofur hydrochloride, VETRANAL(TM), analytical standard
• MFCD04038020
• ExcenelRTU EZ
• (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7(sup 2)-(Z)-(O-methyloxime), 2-furoate (ester), monohydrochloride
• Ceftiofur hydrochloride 100 microg/mL in Methanol
• DTXSID101034300
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[[(2-furanylcarbonyl)thio]methyl]-8-oxo-, monohydrochloride, (6R,7R)-
• CEFTIOFUR HYDROCHLORIDE [USP MONOGRAPH]
• SpectramastLC
• Excenel Sterile Suspension, Excenel RTU, Excenel Sterile Powder
• CEFTIOFUR HYDROCHLORIDE, United States Pharmacopeia (USP) Reference Standard
• EX-A1380

• MDL： MFCD04038020
• Inchi： 1S/C19H17N5O7S3.ClH/c1-30-23-11(9-7-34-19(20)21-9)14(25)22-12-15(26)24-13(17(27)28)8(5-32-16(12)24)6-33-18(29)10-3-2-4-31-10;/h2-4,7,12,16H,5-6H2,1H3,(H2,20,21)(H,22,25)(H,27,28);1H/b23-11-;/t12-,16-;/m1./s1
• InChI Key： KEQFDTJEEQKVLM-JUODUXDSSA-N
• SMILES： Cl.S1CC(CSC(C2=CC=CO2)=O)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 559.00600
• Monoisotopic Mass: 559.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 945
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 256

Experimental Properties

• Color/Form: Powder
• Melting Point: >190°C (dec.)
• Boiling Point: 814.1°C at 760 mmHg
• Flash Point: No data available
• PSA: 256.26000
• LogP: 2.69300
• Vapor Pressure: No data available
• Specific Rotation: -92～-98°(D/20℃)(c=0.2,CH3OH)

Ceftiofur hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ceftiofur hydrochloride

Ceftiofur Hydrochloride (CAS No. 103980-44-5): A Comprehensive Overview

Ceftiofur hydrochloride, with the chemical identifier CAS No. 103980-44-5, is a potent and widely utilized antibiotic belonging to the cephalosporin class. This compound has garnered significant attention in the field of pharmaceuticals due to its broad-spectrum antimicrobial activity and its efficacy against a variety of bacterial infections. Over the years, extensive research has been conducted to elucidate its mechanism of action, optimize its therapeutic applications, and explore its potential in addressing emerging challenges in antibiotic resistance.

The chemical structure of ceftiofur hydrochloride consists of a β-lactam ring fused with a dihydrothiazine ring, a characteristic feature of many cephalosporin antibiotics. This structural framework imparts remarkable stability and bioavailability, enabling it to penetrate bacterial cell walls effectively. The hydrochloride salt form enhances its solubility, making it suitable for various administration routes, including intravenous and intramuscular injections. These properties have made ceftiofur hydrochloride a cornerstone in the treatment of severe infections, particularly in veterinary medicine.

In recent years, the global landscape of infectious diseases has been shaped by the rise of multidrug-resistant bacteria. This has necessitated the development of novel antibiotics that can overcome existing resistance mechanisms. Ceftiofur hydrochloride has emerged as a promising candidate in this context due to its ability to inhibit bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). This binding disrupts the integrity of the bacterial cell wall, leading to cell lysis and death. Furthermore, studies have shown that ceftiofur hydrochloride exhibits a high affinity for PBPs in many Gram-positive and Gram-negative bacteria, making it effective against a wide range of pathogens.

One of the most compelling aspects of ceftiofur hydrochloride is its broad-spectrum activity. It has been demonstrated to be effective against both aerobic and anaerobic bacteria, as well as Gram-positive and Gram-negative species. This makes it particularly valuable in treating mixed infections, where multiple types of bacteria are present. Clinical trials have consistently shown high efficacy rates when using ceftiofur hydrochloride in the management of respiratory tract infections, urinary tract infections, and skin and soft tissue infections.

The pharmacokinetic profile of ceftiofur hydrochloride is another critical factor contributing to its clinical success. After administration, it exhibits rapid absorption and distribution throughout various tissues and fluids. Its long half-life allows for once-daily dosing, which enhances patient compliance and convenience. Additionally, ceftiofur hydrochloride can be administered via multiple routes, including intravenous, intramuscular, and subcutaneous injections, providing flexibility in treatment regimens.

In veterinary medicine, ceftiofur hydrochloride has found extensive application due to its efficacy against a wide range of bacterial pathogens affecting livestock and poultry. It is commonly used to treat conditions such as pneumonia, mastitis, metritis, arthritis, and foot rot. The ability to administer ceftiofur hydrochloride via various routes makes it particularly useful in managing infections in different animal species.

The development of resistance to antibiotics remains a significant challenge globally. However, research into the mechanisms of resistance against ceftiofur hydrochloride has provided valuable insights into strategies for combating this issue. One notable finding is that resistance often arises due to modifications in PBPs or the presence of efflux pumps that expel the antibiotic from bacterial cells. Understanding these mechanisms has led to the development of combination therapies that enhance efficacy by targeting multiple pathways.

Emerging research also suggests that ceftiofur hydrochloride may have applications beyond traditional antibiotic therapy. Studies have explored its potential role in anti-inflammatory treatments due to its ability to modulate immune responses. Additionally, there is growing interest in its use as a prophylactic agent in high-risk populations to prevent infections.

The safety profile of ceftiofur hydrochloride is another area where extensive research has been conducted. While it is generally well-tolerated when used as directed, potential side effects include gastrointestinal disturbances such as nausea and diarrhea. In veterinary applications, careful consideration must be given to dosage and administration protocols to minimize risks associated with prolonged use.

The future prospects for ceftiofur hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications and addressing challenges related to resistance. Innovations such as novel formulations that enhance bioavailability or combination therapies that synergize with other antibiotics are being explored.